Cas no 2137618-55-2 (N-({7-azabicyclo2.2.1heptan-1-yl}methyl)-1-(azetidin-3-yl)-1H-pyrazol-5-amine)

N-({7-azabicyclo2.2.1heptan-1-yl}methyl)-1-(azetidin-3-yl)-1H-pyrazol-5-amine structure
2137618-55-2 structure
Product Name:N-({7-azabicyclo2.2.1heptan-1-yl}methyl)-1-(azetidin-3-yl)-1H-pyrazol-5-amine
CAS No:2137618-55-2
MF:C13H21N5
MW:247.339341878891
CID:5866803
PubChem ID:165482988
Update Time:2025-06-21

N-({7-azabicyclo2.2.1heptan-1-yl}methyl)-1-(azetidin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • N-({7-azabicyclo2.2.1heptan-1-yl}methyl)-1-(azetidin-3-yl)-1H-pyrazol-5-amine
    • N-({7-azabicyclo[2.2.1]heptan-1-yl}methyl)-1-(azetidin-3-yl)-1H-pyrazol-5-amine
    • EN300-1131374
    • 2137618-55-2
    • Inchi: 1S/C13H21N5/c1-4-13(5-2-10(1)17-13)9-15-12-3-6-16-18(12)11-7-14-8-11/h3,6,10-11,14-15,17H,1-2,4-5,7-9H2
    • InChI Key: RSGMDZOXPDIARC-UHFFFAOYSA-N
    • SMILES: N1C2CCC1(CNC1=CC=NN1C1CNC1)CC2

Computed Properties

  • Exact Mass: 247.17969569g/mol
  • Monoisotopic Mass: 247.17969569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 53.9Ų

N-({7-azabicyclo2.2.1heptan-1-yl}methyl)-1-(azetidin-3-yl)-1H-pyrazol-5-amine Pricemore >>

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Additional information on N-({7-azabicyclo2.2.1heptan-1-yl}methyl)-1-(azetidin-3-yl)-1H-pyrazol-5-amine

N-{(7-Azabicyclo[2.2.1]Heptan-yl}Methyl)-1-(Azetidin-3-yl)-Pyrazol-5-Amien: A Novel Chemical Entity with Promising Pharmacological Properties

The compound CAS No 213760855, formally designated as N-{(7-Azabicyclo[2.2.1]heptan-yl}methyl-}-Pyrazol-5-amien, represents a groundbreaking advancement in the field of medicinal chemistry due to its unique structural architecture and emerging pharmacological profiles.

This molecule combines three key structural elements that are strategically optimized for biological activity: the rigid Azetidin-3-yl group at position 4 of the pyrazole core, the bicyclic Azabicyclo[2.2.

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